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Compound of Interest

Compound Name: 2,7-Dibromotriphenylene

Cat. No.: B088987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of

2,7-Dibromotriphenylene (CAS No. 888041-37-0). The following sections detail the known

hazards, safe handling procedures, and emergency protocols to ensure the well-being of

laboratory personnel.

Hazard Identification and Classification
2,7-Dibromotriphenylene is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. Based on available data, it is not

flammable but is a combustible solid.

GHS Classification:

Signal Word: Warning[1][2][3]

Pictogram:

GHS07: Exclamation Mark[3]

Hazard Statements:

H315: Causes skin irritation.[1][3][4]
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H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[3]

While specific toxicological data such as LD50 or LC50 values for 2,7-Dibromotriphenylene
are not readily available, the hazards of similar brominated aromatic compounds warrant a

cautious approach.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,7-Dibromotriphenylene is

provided in the table below for easy reference.

Property Value Source(s)

CAS Number 888041-37-0 [1][3][4]

Molecular Formula C₁₈H₁₀Br₂ [3]

Molecular Weight 386.08 g/mol [3]

Appearance
White to light yellow crystalline

powder or crystal.
[2][3][5]

Melting Point 230-234 °C or 311-313 °C [2][5]

Solubility

Insoluble in water. Soluble in

common organic solvents such

as chloroform, benzene, and

toluene.

[5]

Purity >98.0% (GC) [2]

Note on Melting Point: There is a discrepancy in the reported melting point in the available

literature. Researchers should verify the properties of their specific batch.

Experimental Protocols and Safe Handling
Adherence to strict safety protocols is mandatory when handling 2,7-Dibromotriphenylene.

The following procedures are recommended for all laboratory work involving this compound.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before commencing any new experimental work. The

following PPE is the minimum requirement for handling 2,7-Dibromotriphenylene:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

engineering controls are not sufficient, a NIOSH-approved respirator may be necessary.

Engineering Controls
Ventilation: All work with 2,7-Dibromotriphenylene powder should be conducted in a

certified chemical fume hood to minimize the risk of inhalation.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

laboratory.

Handling and Storage
Handling:

Avoid generating dust.

Use only non-sparking tools.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials and sources of ignition.

Recommended storage is under room temperature and away from light.[3]
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Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area if the spill is large or in a poorly ventilated space.

Isolate: Isolate the spill area to prevent the spread of the chemical.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the incident to the appropriate safety personnel.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal
Dispose of 2,7-Dibromotriphenylene and any contaminated materials as hazardous waste in

accordance with all local, state, and federal regulations. Do not dispose of down the drain or in

regular trash.
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Visualized Workflows and Relationships
To aid in the practical application of this safety information, the following diagrams illustrate key

workflows and logical relationships for handling 2,7-Dibromotriphenylene.
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Hazard Identification and Response Workflow for 2,7-Dibromotriphenylene

Hazard Identification

Potential Exposure Routes

First Aid Response
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General Laboratory Handling Workflow for 2,7-Dibromotriphenylene

Start Experiment

Conduct Risk Assessment
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Work in a Chemical Fume Hood
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Perform Experiment
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Wash Hands Thoroughly

End Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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